1-Amino-1-(3-chloro-5-methylphenyl)propan-2-OL

• Molecular Formula: C10H14ClNO
• Molecular Weight: 199.68 g/mol
• IUPAC Name: 1-amino-1-(3-chloro-5-methylphenyl)propan-2-ol
• InChI: InChI=1S/C10H14ClNO/c1-6-3-8(5-9(11)4-6)10(12)7(2)13/h3-5,7,10,13H,12H2,1-2H3
• InChI Key: HUVJRGQEWYHDPF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)Cl)C(C(C)O)N

Description

1-Amino-1-(3-chloro-5-methylphenyl)propan-2-OL is a chiral amino alcohol derivative featuring a propan-2-ol backbone substituted with an amino group and a 3-chloro-5-methylphenyl aromatic ring. Its molecular formula is C₁₀H₁₃ClNO (calculated based on structural analogs from and ). Its structural motifs align with compounds studied for cardiovascular and neurological applications, as seen in related propan-2-ol derivatives .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-Amino-1-(3-chloro-5-methylphenyl)propan-2-OL typically involves the reaction of 3-chloro-5-methylbenzaldehyde with nitromethane to form a nitroalkene intermediate. This intermediate is then reduced using a suitable reducing agent, such as lithium aluminum hydride (LiAlH4), to yield the desired compound .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity. Common industrial methods include continuous flow synthesis and batch processing, where the reaction parameters are carefully controlled to achieve the desired product.

Chemical Reactions Analysis

Types of Reactions

1-Amino-1-(3-chloro-5-methylphenyl)propan-2-OL undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can further modify the functional groups present in the molecule.

Substitution: The amino and hydroxyl groups can participate in substitution reactions, leading to the formation of different derivatives.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate (KMnO4), chromium trioxide (CrO3).

Reducing Agents: Lithium aluminum hydride (LiAlH4), sodium borohydride (NaBH4).

Substitution Reagents: Halogenating agents, alkylating agents.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while substitution reactions can produce various substituted derivatives.

Scientific Research Applications

1-Amino-1-(3-chloro-5-methylphenyl)propan-2-OL has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including its role as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and intermediates for various industrial processes.

Mechanism of Action

The mechanism of action of 1-Amino-1-(3-chloro-5-methylphenyl)propan-2-OL involves its interaction with specific molecular targets and pathways. The compound may act by binding to receptors or enzymes, modulating their activity. The exact mechanism depends on the specific application and the biological system being studied.

Comparison with Similar Compounds

Key Observations:

Fluorine’s electronegativity in the 3-fluoro analog may improve hydrogen-bonding interactions with target receptors (e.g., adrenoceptors as in ) .

Aromatic Ring Substitution Patterns: Positional Effects: The 2-chloro-6-fluoro substitution in ’s compound creates steric and electronic differences compared to the target compound’s 3-chloro-5-methyl group, likely altering binding affinity to chiral receptors . Nitroimidazole vs. Methylphenyl: Ornidazole’s nitroimidazole group confers antimicrobial activity via free radical generation, a mechanism absent in the amino alcohol derivatives .

Stereochemistry :

• The (1S,2S) configuration in ’s compound highlights the role of stereochemistry in pharmacological activity, as enantiomers often exhibit divergent efficacy or toxicity profiles .

Pharmacological and Physicochemical Implications

• Solubility and Bioavailability : The target compound’s chloro-methylphenyl group may reduce aqueous solubility compared to the fluoro analog (), impacting oral bioavailability.
• The target compound’s aromatic substituents may similarly modulate adrenoceptor binding.
• Metabolic Stability : Chlorine’s electron-withdrawing effect could slow cytochrome P450-mediated metabolism compared to fluorine-substituted analogs .

Q & A

Q. What safety protocols mitigate risks during large-scale synthesis?

• Answer : Use fume hoods for volatile intermediates (e.g., chlorinated reagents). Implement inert gas purging for exothermic steps. Screen for acute toxicity (OECD TG 423) and mutagenicity (Ames test). Refer to GHS guidelines (H302, H315) for handling .